Cas no 71965-05-4 (2'-Methyl-[1,1'-biphenyl]-3-ol)

• Product Name: 2'-Methyl-[1,1'-biphenyl]-3-ol
• CAS No: 71965-05-4
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD06802319
• CID: 1092856
• PubChem ID: 20099948
• Update Time: 2025-07-01

2'-Methyl-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-3-ol
• 2'-METHYL[1,1'-BIPHENYL]-3-OL
• 3-(2-methylphenyl)phenol
• 2'-Methyl(1,1'-biphenyl)-3-ol
• 2'-methylbiphenyl-3-ol
• SCHEMBL1031494
• NS00037309
• CS-0208206
• BS-32729
• EN300-1869506
• EINECS 276-225-5
• DTXSID10222251
• AKOS004116094
• F88251
• WCA96505
• 71965-05-4
• BB 0223382
• MFCD06802319
• [1,1'-Biphenyl]-3-ol, 2'-methyl-
• MCSAAIIHOSTYBC-UHFFFAOYSA-N
• DTXCID10144742

• MDL： MFCD06802319
• Inchi： 1S/C13H12O/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11/h2-9,14H,1H3
• InChI Key： MCSAAIIHOSTYBC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 184.08886
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Methyl-[1,1'-biphenyl]-3-ol

2'-Methyl-[1,1'-biphenyl]-3-ol: A Comprehensive Overview

2'-Methyl-[1,1'-biphenyl]-3-ol, also known by its CAS number 71965-05-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenols, which are characterized by the presence of two phenolic groups connected through a single bond. The 2'-Methyl substitution introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The structure of 2'-Methyl-[1,1'-biphenyl]-3-ol consists of two benzene rings connected by a single bond, with a hydroxyl group (-OH) attached to the third carbon of one ring and a methyl group (-CH₃) attached to the second carbon of the other ring. This arrangement imparts a high degree of symmetry and stability to the molecule. The biphenyl system is known for its aromaticity, which contributes to its chemical inertness under normal conditions. However, the presence of the hydroxyl group introduces some reactivity, particularly in acidic or basic environments.

Recent studies have highlighted the potential of 2'-Methyl-[1,1'-biphenyl]-3-ol in the field of organic electronics. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable π-π interactions makes it an ideal candidate for self-assembling monolayers (SAMs), which are crucial for surface functionalization in nanotechnology.

In addition to its electronic applications, 2'-Methyl-[1,1'-biphenyl]-3-ol has shown promise in the realm of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent computational studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a subject of interest for pharmacological research.

The synthesis of 2'-Methyl-[1,1'-biphenyl]-3-ol typically involves multi-step organic reactions. One common approach is the Ullmann coupling reaction, which enables the formation of the biphenyl linkage under mild conditions. The introduction of the methyl group is often achieved through Friedel-Crafts alkylation or through directed metallation techniques. These methods ensure high yields and excellent regioselectivity, making them suitable for large-scale production.

From an environmental perspective, 2'-Methyl-[1,1'-biphenyl]-3-ol has been studied for its biodegradability and toxicity profiles. Research indicates that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Its environmental fate suggests that it undergoes slow degradation in natural water bodies, highlighting the need for responsible handling in industrial settings.

In conclusion, 2'-Methyl-[1,1'-biphenyl]-3-ol (CAS No. 71965-05-4) is a multifaceted compound with applications spanning organic electronics, drug discovery, and materials science. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an even more significant role in shaping future innovations across diverse scientific disciplines.